Cas no 1247572-99-1 (5-(chloromethyl)-3-(2-methylphenyl)methyl-1,2,4-oxadiazole)

• Product Name: 5-(chloromethyl)-3-(2-methylphenyl)methyl-1,2,4-oxadiazole
• CAS No: 1247572-99-1
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 4580524
• PubChem ID: 50928512
• Update Time: 2025-05-26

5-(chloromethyl)-3-(2-methylphenyl)methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-3-(2-methylbenzyl)-1,2,4-oxadiazole
• 5-(chloromethyl)-3-[(2-methylphenyl)methyl]-1,2,4-oxadiazole
• 5-(chloromethyl)-3-(2-methylphenyl)methyl-1,2,4-oxadiazole

• Inchi： 1S/C11H11ClN2O/c1-8-4-2-3-5-9(8)6-10-13-11(7-12)15-14-10/h2-5H,6-7H2,1H3
• InChI Key： CASXRBXDYGZQLJ-UHFFFAOYSA-N
• SMILES： O1C(CCl)=NC(CC2=CC=CC=C2C)=N1

Additional information on 5-(chloromethyl)-3-(2-methylphenyl)methyl-1,2,4-oxadiazole

Comprehensive Analysis of 5-(chloromethyl)-3-(2-methylphenyl)methyl-1,2,4-oxadiazole (CAS No. 1247572-99-1)

The compound 5-(chloromethyl)-3-(2-methylphenyl)methyl-1,2,4-oxadiazole (CAS No. 1247572-99-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core substituted with a chloromethyl group and a 2-methylphenylmethyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel bioactive compounds in treating diseases like cancer and microbial infections.

In recent years, the search for heterocyclic compounds with enhanced bioactivity has intensified, driven by advancements in computational chemistry and high-throughput screening. The 1,2,4-oxadiazole scaffold, as seen in 5-(chloromethyl)-3-(2-methylphenyl)methyl-1,2,4-oxadiazole, is known for its stability and versatility, making it a hotspot for medicinal chemists. This compound's chloromethyl group offers a reactive site for further derivatization, enabling the creation of libraries of derivatives for biological evaluation. Such properties align with the growing trend of fragment-based drug design, a strategy widely discussed in scientific forums and AI-driven research platforms.

From an industrial perspective, 5-(chloromethyl)-3-(2-methylphenyl)methyl-1,2,4-oxadiazole is also explored for its role in agrochemical formulations. The 2-methylphenylmethyl group contributes to lipophilicity, a critical factor in pesticide absorption and translocation in plants. With the global push toward sustainable agriculture, researchers are investigating whether this compound can serve as a precursor for eco-friendly pest control agents. This aligns with frequent queries on search engines about green chemistry in agrochemicals and biodegradable pesticides.

The synthesis of 5-(chloromethyl)-3-(2-methylphenyl)methyl-1,2,4-oxadiazole typically involves cyclization reactions of amidoximes with carboxylic acid derivatives, followed by chloromethylation. Its CAS No. 1247572-99-1 is often referenced in patent literature, highlighting its commercial relevance. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity, a topic frequently searched by quality control professionals. Additionally, the compound's stability under various pH conditions is a subject of ongoing study, addressing common concerns about compound degradation in storage.

Beyond its chemical properties, 5-(chloromethyl)-3-(2-methylphenyl)methyl-1,2,4-oxadiazole has sparked interest in material science. Its aromatic and heterocyclic components suggest potential utility in organic electronics, such as OLEDs or conductive polymers. This interdisciplinary appeal resonates with trending searches on multifunctional organic compounds and advanced material precursors. As industries seek alternatives to traditional materials, compounds like this could play a pivotal role in innovation.

In conclusion, 5-(chloromethyl)-3-(2-methylphenyl)methyl-1,2,4-oxadiazole (CAS No. 1247572-99-1) exemplifies the convergence of pharmaceutical, agricultural, and material science applications. Its structural features, including the reactive chloromethyl group and the aromatic 2-methylphenylmethyl substituent, offer diverse opportunities for research and development. As scientific communities prioritize sustainable synthesis and multi-target drug discovery, this compound is poised to remain a subject of intense study and innovation.